3-(Benzimidazol-1-ylmethyl)-6-(3-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• CAS No.: 791805-96-4
• Molecular Formula: C18H14N6OS
• Molecular Weight: 362.4g/mol
• IUPAC Name: 3-(benzimidazol-1-ylmethyl)-6-(3-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H14N6OS/c1-25-13-6-4-5-12(9-13)17-22-24-16(20-21-18(24)26-17)10-23-11-19-14-7-2-3-8-15(14)23/h2-9,11H,10H2,1H3
• InChI Key: VXZNQBCCNFOBJE-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C2=NN3C(=NN=C3S2)CN4C=NC5=CC=CC=C54

Description

3-(Benzimidazol-1-ylmethyl)-6-(3-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that combines multiple pharmacologically active moieties. This compound is part of the triazolothiadiazine family, known for its diverse biological activities, including anticancer, antimicrobial, and antiviral properties .

Preparation Methods

The synthesis of 3-(Benzimidazol-1-ylmethyl)-6-(3-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole typically involves the cyclization of 3-substituted 4-amino-4H-1,2,4-triazole-5-thiols with 3-phenyl-2-propynal . The reaction is carried out under reflux conditions in ethanol, with a catalytic amount of piperidine . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring higher yields and purity.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using agents like sodium borohydride.

Substitution: Nucleophilic substitution reactions are common, where halogenated derivatives can be substituted with nucleophiles like amines or thiols.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can lead to the formation of corresponding alcohols or amines.

Scientific Research Applications

3-(Benzimidazol-1-ylmethyl)-6-(3-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several scientific research applications:

Chemistry: Used as a synthetic intermediate in the preparation of more complex molecules.

Biology: Studied for its potential as an enzyme inhibitor, particularly targeting carbonic anhydrase and cholinesterase.

Medicine: Investigated for its anticancer, antimicrobial, and antiviral properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It can inhibit enzymes like carbonic anhydrase and cholinesterase by binding to their active sites, thereby blocking their activity . The compound’s structure allows it to form hydrogen bonds and other interactions with target proteins, leading to its biological effects.

Comparison with Similar Compounds

Similar compounds include other triazolothiadiazines and triazolothiadiazepines. These compounds share a similar core structure but differ in their substituents, which can affect their biological activity and specificity . For example, 7-benzylidene-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine and 8-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazepine are closely related but have different pharmacological profiles .